Cas no 20175-16-0 (Heptanal, 2-iodo-)

Heptanal, 2-iodo- structure
Heptanal, 2-iodo- structure
Product name:Heptanal, 2-iodo-
CAS No:20175-16-0
MF:C7H13IO
MW:240.081994771957
CID:1395178
PubChem ID:13056360

Heptanal, 2-iodo- Chemical and Physical Properties

Names and Identifiers

    • Heptanal, 2-iodo-
    • 2-iodoheptanal
    • DTXSID30516629
    • 20175-16-0
    • SCHEMBL11144441
    • Inchi: InChI=1S/C7H13IO/c1-2-3-4-5-7(8)6-9/h6-7H,2-5H2,1H3
    • InChI Key: SPLDIJRXWKDAGW-UHFFFAOYSA-N
    • SMILES: CCCCCC(C=O)I

Computed Properties

  • Exact Mass: 240.00069
  • Monoisotopic Mass: 240.00111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 73.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Heptanal, 2-iodo- Related Literature

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD